Cas no 13846-08-7 (2-Naphthol-6,8-disulfonic Acid Potassium Salt)

• Product Name: 2-Naphthol-6,8-disulfonic Acid Potassium Salt
• CAS No: 13846-08-7
• MF: C₁₀H₆K₂O₇S₂
• MW: 380.477042675018
• CID: 144535
• PubChem ID: 516830
• Update Time: 2025-04-19

2-Naphthol-6,8-disulfonic Acid Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-, potassium salt (1:?)
• dipotassium,7-hydroxynaphthalene-1,3-disulfonate
• 1,3-Naphthalenedisulfonic acid,7-hydroxy-,dipotassium salt
• 2-Naphthol-6,8-disulfonic acid dipotassium salt
• 7-Hydroxy-1,3-naphthalenedisulfonic acid dipotassium salt
• EINECS 212-672-4
• G Acid Dipotassium Salt
• Monopotassium 2-naphthol-6,8-disulfonate
• 3-naphthalenedisulfonic acid, 7-hydroxy- potassium salt
• 1,3-Naphthalenedisulfonic acid,7-hydroxy-,potassium salt
• 7-hydroxy-1,3-naphthalenesulfonic acid, potassium salt
• 7-hydroxynaphthalene-1,3-disulphonic acid, potassium salt
• 7-Hydroxy-1,3-naphthalenedisulfonic acid
• potassium,(1:x) salt
• dipotassium;7-hydroxynaphthalene-1,3-disulfonate
• 13846-08-7
• 3-naphthalenedisulfonic acid, 7-hydroxy- potassiumsalt
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, potassium salt
• 7-Hydroxy-1,3-naphthalenedisulfonic acid/potassium,(1:x) salt
• 2-Naphthol-6,8-disulfonic Acid Potassium Salt

• Inchi： 1S/C10H8O7S2.2K/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： LKDMVWRBMGEEGR-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(C1C=C(C=C2C=CC(=CC=12)O)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 341.92700
• Monoisotopic Mass: 379.882908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 148.56000
• LogP: 2.85780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates